![molecular formula C22H22N2S B2459950 N-Methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine;sulfane CAS No. 666175-40-2](/img/no-structure.png)
N-Methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine;sulfane
Description
N-Methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine;sulfane (NMMN) is a novel synthetic compound with potential applications in a variety of scientific fields. NMMN is a heterocyclic compound, containing both nitrogen and sulfur atoms, that has been studied for its ability to act as both an agonist and antagonist of certain receptors. NMMN has been found to be a non-selective agonist of serotonin, dopamine, and norepinephrine receptors, as well as an antagonist of the muscarinic receptor, making it a promising compound for further research.
Scientific Research Applications
Heterocyclic Synthesis: Nitroenediamines (EDAMs) and N-Methyl-1-(Methylthio)-2-Nitroethenamine (NMSN) Derivatives
- Recent Reactions : Recent studies have explored nitroenediamine reactions, both catalyst-assisted and catalyst-free, from 2012 onward .
- Example Reaction : A catalyst-free three-component reaction involving naphthalene-2-ol, aromatic aldehydes, and N-methyl-1-(methylthio)-2-nitroethenamine led to N-methyl-2-nitro-aryl-1H-benzo[f]chromen-3-amine derivatives .
N-Monomethylation of Primary Amines
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-Methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine;sulfane involves the reaction of 2-naphthylamine with 2-naphthalenecarboxaldehyde to form an imine intermediate, which is then reduced with sodium borohydride to yield the corresponding amine. This amine is then reacted with methylamine to form the N-methylated product, which is subsequently treated with sulfur to form the sulfane derivative.", "Starting Materials": [ "2-naphthylamine", "2-naphthalenecarboxaldehyde", "sodium borohydride", "methylamine", "sulfur" ], "Reaction": [ "Step 1: Reaction of 2-naphthylamine with 2-naphthalenecarboxaldehyde in the presence of a suitable solvent and acid catalyst to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in the presence of a suitable solvent to yield the corresponding amine.", "Step 3: Reaction of the amine with excess methylamine in the presence of a suitable solvent to form the N-methylated product.", "Step 4: Treatment of the N-methylated product with sulfur in the presence of a suitable solvent to form the sulfane derivative." ] } | |
CAS RN |
666175-40-2 |
Molecular Formula |
C22H22N2S |
Molecular Weight |
346.49 |
IUPAC Name |
N-methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine;sulfane |
InChI |
InChI=1S/C22H20N2.H2S/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24-2;/h3-14,23-24H,1-2H3;1H2 |
InChI Key |
CNCIWRICFWMWMC-UHFFFAOYSA-N |
SMILES |
CNC1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)NC.S |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1-(4-fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(2-methoxyphenyl)acetamide](/img/structure/B2459869.png)
![N-butan-2-yl-5-tert-butyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B2459870.png)
![2,5-dichloro-N-(4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide](/img/structure/B2459872.png)
![3-(2-bromophenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide](/img/structure/B2459873.png)
![5-((3-Bromophenyl)(3,5-dimethylpiperidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2459876.png)
![N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}ethanediamide](/img/structure/B2459878.png)
![Cyclopentyl-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2459879.png)
![3-{[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}-N-(4-methoxyphenyl)propanamide](/img/structure/B2459880.png)
![N-(2,3-dimethylphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide](/img/structure/B2459885.png)
![N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2459888.png)
